2,3,4,6-Tetrafluoronitrobenzene
Cat. No. B1293901
Key on ui cas rn:
314-41-0
M. Wt: 195.07 g/mol
InChI Key: FDLCUAUNAWWSBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09034861B2
Procedure details
To a solution of 2-fluoro-4-iodoaniline (1.0 g, 4.21 mmol) in THF (20 mL) was dropwise added LHMDS solution (5.1 mL, 5.1 mmol, 1 M in THF) at −78° C. After stirring at −78° C. for 30 min, a solution of 2,3,4,6-tetrafluoronitrobenzene (0.823 g, 4.21 mmol) in THF (5 mL) was added drop wise into the reaction mixture, which was slowly warmed to room temperature and stirred for 16 h. After completion (as indicated by TLC), the reaction mixture was quenched with water and extracted with ether. The organic layer was dried over anhydrous Na2SO4 and concentrated. The crude residue was triturated with hexane to yield 2,3,5-trifluoro-N-(2-fluoro-4-iodophenyl)-6-nitrobenzenamine (0.748 g). 1H-NMR (400 MHz, CDCl3): δ 6.71-6.76 (2H, m), 7.40 (1H, d, J=8.8), 7.46 (1H, d, J=10), 7.69 (1H, s).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:8]=[C:7]([I:9])[CH:6]=[CH:5][C:3]=1[NH2:4].[Li+].C[Si]([N-][Si](C)(C)C)(C)C.F[C:21]1[C:26]([F:27])=[C:25]([F:28])[CH:24]=[C:23]([F:29])[C:22]=1[N+:30]([O-:32])=[O:31]>C1COCC1>[F:27][C:26]1[C:25]([F:28])=[CH:24][C:23]([F:29])=[C:22]([N+:30]([O-:32])=[O:31])[C:21]=1[NH:4][C:3]1[CH:5]=[CH:6][C:7]([I:9])=[CH:8][C:2]=1[F:1] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC1=C(N)C=CC(=C1)I
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Step Two
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Name
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Quantity
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5.1 mL
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Type
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reactant
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Smiles
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[Li+].C[Si](C)(C)[N-][Si](C)(C)C
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Step Three
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Name
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Quantity
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0.823 g
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Type
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reactant
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Smiles
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FC1=C(C(=CC(=C1F)F)F)[N+](=O)[O-]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Four
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring at −78° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at −78° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was slowly warmed to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for 16 h
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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Details
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After completion (as indicated by TLC), the reaction mixture was quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude residue was triturated with hexane
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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FC1=C(C(=C(C=C1F)F)[N+](=O)[O-])NC1=C(C=C(C=C1)I)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.748 g | |
| YIELD: CALCULATEDPERCENTYIELD | 43.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
